Chloromethyl 2,5,8,11,14,17-hexaoxanonadecan-19-yl carbonate

• Molecular Formula: C15H29ClO9
• Molecular Weight: 388.84 g/mol
• IUPAC Name: chloromethyl 2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl carbonate
• InChI: InChI=1S/C15H29ClO9/c1-18-2-3-19-4-5-20-6-7-21-8-9-22-10-11-23-12-13-24-15(17)25-14-16/h2-14H2,1H3
• InChI Key: BAWFLMHQNJRONY-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOCCOCCOCCOC(=O)OCCl

Description

Chloromethyl 2,5,8,11,14,17-hexaoxanonadecan-19-yl carbonate is a useful research compound. Its molecular formula is C15H29ClO9 and its molecular weight is 388.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner similar to the method described in Example 3, chloromethyl chloroformate (Aldrich) was reacted with 2,5,8,11,14,17-hexaoxanonadecan-19-ol (TCI) and pyridine in methylene chloride at −78° C. for 3 h to give chloromethyl 2,5,8,11,14,17-hexaoxanonadecan-19-yl carbonate. This material was then reacted with chiral 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoic acid in the presence of cesium carbonate in dimethylformamide overnight to give, after flash chromatography purification (hexane/ethyl acetate, 80/20 to 20/80), chiral-3-oxo-2,4,7,10,13-pentaoxatetradecyl 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoate as a white solid. MS (ES+) m/z calcd. for C46H58Cl2F2N3O13: [(M+H)+]: 968, found: 968.